Cas no 2172000-93-8 (1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol)
1-3-(Aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol is a fluorinated azetidine derivative with a hydroxyl and aminomethyl functional group, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its structural features, including the azetidine ring and fluorine substitution, contribute to enhanced metabolic stability and potential bioactivity. The presence of both amine and hydroxyl groups allows for further functionalization, making it a valuable intermediate in medicinal chemistry. The compact azetidine scaffold may improve binding affinity in drug design, while the fluorine atom can influence lipophilicity and electronic properties. This compound is suitable for research in CNS-targeting agents, enzyme inhibitors, or as a building block in complex molecule synthesis.
2172000-93-8 structure
Product Name:1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol
CAS No:2172000-93-8
MF:C7H15FN2O
MW:162.205205202103
CID:5566452
PubChem ID:165597204
Update Time:2025-06-09
1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2172000-93-8
- EN300-1650016
- 1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol
- 1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol
-
- Inchi： 1S/C7H15FN2O/c8-1-7(11)5-10-3-6(2-9)4-10/h6-7,11H,1-5,9H2
- InChI Key： AGVRPKWLQHQSPU-UHFFFAOYSA-N
- SMILES： FCC(CN1CC(CN)C1)O
Computed Properties
- Exact Mass: 162.11684127g/mol
- Monoisotopic Mass: 162.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.5Ų
1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1650016-0.05g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 0.05g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-0.1g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 0.1g |
$1496.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-0.25g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 0.25g |
$1564.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-0.5g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 0.5g |
$1632.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-1.0g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 1.0g |
$1701.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-2.5g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 2.5g |
$3332.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-5.0g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 5.0g |
$4930.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-10.0g |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 10.0g |
$7312.0 | 2023-07-10 | ||
| Enamine | EN300-1650016-50mg |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 50mg |
$948.0 | 2023-09-21 | ||
| Enamine | EN300-1650016-100mg |
1-[3-(aminomethyl)azetidin-1-yl]-3-fluoropropan-2-ol |
2172000-93-8 | 100mg |
$993.0 | 2023-09-21 |
1-3-(aminomethyl)azetidin-1-yl-3-fluoropropan-2-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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